Cas no 681167-13-5 (N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide structure

681167-13-5 structure

Product Name:N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

CAS No:681167-13-5

MF:C₁₈H₁₈N₂O₄S

MW:358.411523342133

CID:6215967

PubChem ID:4384251

Update Time:2024-01-06

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
- HMS2246H04
- N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
- SMR000126791
- 681167-13-5
- AKOS024581275
- Oprea1_803388
- F0537-0067
- MLS000529801
- N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
- CHEMBL1541650
- Inchi： 1S/C18H18N2O4S/c1-18(2)7-10-15(11(21)8-18)25-17(19-10)20-16(22)14-9-23-12-5-3-4-6-13(12)24-14/h3-6,14H,7-9H2,1-2H3,(H,19,20,22)
- InChI Key： VERXGEKUNBIOLR-UHFFFAOYSA-N
- SMILES： S1C(NC(C2COC3C=CC=CC=3O2)=O)=NC2=C1C(CC(C)(C)C2)=O

Computed Properties

Exact Mass: 358.09872823g/mol
Monoisotopic Mass: 358.09872823g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 555
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 106Å²

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0537-0067-2μmol	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide	681167-13-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0537-0067-5μmol	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide	681167-13-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0537-0067-10μmol	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide	681167-13-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0537-0067-20μmol	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide	681167-13-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0537-0067-1mg	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide	681167-13-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0537-0067-2mg	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide	681167-13-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0537-0067-3mg	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide	681167-13-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0537-0067-4mg	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide	681167-13-5	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0537-0067-5mg	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide	681167-13-5	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0537-0067-10mg	N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide	681167-13-5	90%+	10mg	$79.0	2023-05-17